Cas no 143392-17-0 (Bicyclo[2.2.1]heptan-2-one,5-acetyl-, exo- (9CI))

• Product name: Bicyclo[2.2.1]heptan-2-one,5-acetyl-, exo- (9CI)
• CAS No: 143392-17-0
• MF: C₉H₁₂O₂
• MW: 152.190382957458
• CID: 108313

Bicyclo[2.2.1]heptan-2-one,5-acetyl-, exo- (9CI) Chemical and Physical Properties

Names and Identifiers

• Bicyclo[2.2.1]heptan-2-one,5-acetyl-, exo- (9CI)
• Bicyclo[2.2.1]heptan-2-one, 5-acetyl-, exo- (9CI)

• Inchi： 1S/C9H12O2/c1-5(10)8-3-7-2-6(8)4-9(7)11/h6-8H,2-4H2,1H3
• InChI Key： MPIHDMDVIZMFBE-UHFFFAOYSA-N
• SMILES： C12CC(C(C(C)=O)C1)CC2=O

Computed Properties

• Exact Mass: 152.084
• Monoisotopic Mass: 152.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 34.1A^2